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Compound of Interest

Compound Name: Disodium phosphate dihydrate

Cat. No.: B167983 Get Quote

Technical Support Center: Disodium Phosphate
Dihydrate Solubility
This technical support center provides guidance for researchers, scientists, and drug

development professionals on overcoming solubility challenges with disodium phosphate
dihydrate (Na₂HPO₄·2H₂O), particularly at low temperatures.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of disodium phosphate dihydrate in water at different

temperatures?

The solubility of disodium phosphate dihydrate in water is temperature-dependent. While

specific data points at very low temperatures for the dihydrate form are not readily available in

comprehensive tables, we can provide some key values and context based on available

information for related forms.

Data Presentation: Solubility of Disodium Phosphate Forms
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Temperature (°C)
Disodium Phosphate
Dihydrate ( g/100 mL)

Disodium Phosphate
Anhydrous ( g/100 mL)

0 Data not readily available 1.7

20 9.3 7.7[1]

25 Data not readily available 11.5

40 Data not readily available 51.7

50 100[2] -

80 117[2] -

Note: The solubility of the anhydrous form is provided for reference and indicates a significant

increase in solubility with temperature. The dihydrate is expected to follow a similar trend.

Q2: Why is my disodium phosphate dihydrate solution precipitating at low temperatures?

Precipitation of disodium phosphate dihydrate at low temperatures is a common issue and

can be attributed to several factors:

Reduced Solubility: Like most salts, the solubility of disodium phosphate dihydrate
decreases as the temperature of the solution is lowered. If the concentration of the salt in

your solution exceeds its solubility limit at a given low temperature, it will precipitate out.

Hydrate Formation: Disodium phosphate can exist in several hydrated forms (dihydrate,

heptahydrate, dodecahydrate).[1] Temperature fluctuations can cause transitions between

these forms, which have different solubilities and can lead to precipitation.

Salting Out: The presence of other salts in your buffer or solution can decrease the solubility

of disodium phosphate dihydrate, an effect known as "salting out." This is particularly

relevant in high ionic strength buffers.

pH Shifts: Changes in temperature can slightly alter the pH of the solution, which can in turn

affect the equilibrium between different phosphate species and influence solubility.
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Q3: Can I use co-solvents to improve the solubility of disodium phosphate dihydrate at low

temperatures?

The use of co-solvents with inorganic salts like disodium phosphate is complex. While some

organic solvents can increase the solubility of certain salts, they can also decrease it. For

phosphate buffers, the addition of organic solvents like methanol or acetonitrile can actually

induce precipitation, especially at high concentrations.[3] It is generally recommended to first

optimize aqueous-based strategies before resorting to co-solvents.

Q4: Are there alternative phosphate salts that are more soluble at low temperatures?

If you are consistently facing precipitation issues, consider using potassium phosphate salts

(monobasic and dibasic). Potassium phosphate buffers tend to be more soluble at low

temperatures compared to their sodium counterparts.

Troubleshooting Guide
This guide provides a systematic approach to diagnosing and resolving solubility issues with

disodium phosphate dihydrate in your experiments.
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Troubleshooting Disodium Phosphate Dihydrate Solubility Issues
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Caption: A flowchart for troubleshooting precipitation of disodium phosphate dihydrate.
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Step-by-Step Troubleshooting
Verify Concentration vs. Solubility:

Issue: The intended concentration of your solution may be too high for the target low

temperature.

Action: Refer to the solubility data table. If your concentration is near or above the

solubility limit at your working temperature, reduce the concentration of disodium
phosphate dihydrate.

Review Preparation Protocol:

Issue: The method of preparation can significantly impact solubility. Dissolving the salt in

cold water directly can be inefficient.

Action: Follow the recommended experimental protocol for preparing solutions (see

below). Ensure the salt is fully dissolved at room temperature before cooling.

Assess Buffer Composition:

Issue: High concentrations of other salts can reduce the solubility of disodium phosphate
dihydrate.

Action: If possible, try reducing the concentration of other buffer components. Alternatively,

consider if a buffer with a lower ionic strength can be used for your application.

Consider Alternative Buffers:

Issue: Sodium phosphate buffers are inherently less soluble in the cold.

Action: For applications requiring very low temperatures, switching to a potassium

phosphate buffer system is a reliable solution to avoid precipitation.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of Disodium Phosphate Dihydrate
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This protocol is designed to ensure complete dissolution and minimize the risk of precipitation

upon storage.

Methodology:

Calculate Required Mass: Determine the mass of disodium phosphate dihydrate (Molar

Mass: 177.99 g/mol ) needed for your desired stock solution concentration and volume.

Initial Dissolution: Add the weighed disodium phosphate dihydrate to a beaker containing

approximately 80% of the final volume of high-purity (e.g., deionized or distilled) water at

room temperature.

Gentle Warming and Stirring: Place the beaker on a magnetic stir plate and stir the solution.

If the salt does not dissolve completely, gently warm the solution to no more than 40°C. This

will significantly increase the solubility and speed up dissolution. Do not boil the solution.

Cooling to Room Temperature: Once the salt is fully dissolved, remove the beaker from the

heat source and allow it to cool to room temperature while still stirring.

Final Volume Adjustment: Transfer the solution to a volumetric flask and add high-purity

water to the final desired volume.

Filtration: Filter the stock solution through a 0.22 µm filter to remove any potential micro-

precipitates.

Storage: Store the solution at room temperature. Avoid refrigerating concentrated stock

solutions as this can promote crystallization.

Experimental Workflow for Preparing a Cold Buffer
Solution
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Workflow for Preparing Cold Disodium Phosphate Dihydrate Buffer
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Caption: A step-by-step workflow for preparing a cold buffer solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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